Cas no 540787-60-8 (3-(4-oxocyclohexyl)benzonitrile)

3-(4-Oxocyclohexyl)benzonitrile is a versatile cyclohexanone-based nitrile compound, primarily utilized as an intermediate in organic synthesis and pharmaceutical research. Its structure, featuring a ketone-functionalized cyclohexyl ring attached to a benzonitrile group, makes it valuable for constructing complex molecules, particularly in medicinal chemistry. The compound’s reactivity allows for further functionalization, such as reduction, condensation, or nucleophilic addition, enabling its use in the development of bioactive compounds or fine chemicals. Its stability under standard conditions and well-defined purity make it suitable for precise synthetic applications. Researchers favor this intermediate for its balanced lipophilicity and compatibility with diverse reaction conditions.

3-(4-oxocyclohexyl)benzonitrile structure

540787-60-8 structure

Product Name:3-(4-oxocyclohexyl)benzonitrile

CAS No:540787-60-8

MF:C₁₃H₁₃NO

MW:199.248423337936

CID:1587007

PubChem ID:11469695

Update Time:2025-09-27

3-(4-oxocyclohexyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(4-oxocyclohexyl)benzonitrile
- ZINC21988555
- 3-(4-OXO-CYCLOHEXYL)-BENZONITRILE
- Benzonitrile, 3-(4-oxocyclohexyl)-
- AKOS006290839
- 4-(3-cyanophenyl)-cyclohexan-1-one
- AG-F-86815
- SureCN4674179
- AGN-PC-009QPB
- CTK4J9492
- ZINC21988555; 3-(4-OXO-CYCLOHEXYL)-BENZONITRILE; Benzonitrile, 3-(4-oxocyclohexyl)-; AKOS006290839; 4-(3-cyanophenyl)-cyclohexan-1-one; AG-F-86815; SureCN4674179; AGN-PC-009QPB; CTK4J9492;
- URIDONFNWGXDHR-UHFFFAOYSA-N
- 4-(3-cyanophenyl)-cyclohexane-1-one
- SCHEMBL4674179
- DTXSID40466868
- 540787-60-8
- Inchi： 1S/C13H13NO/c14-9-10-2-1-3-12(8-10)11-4-6-13(15)7-5-11/h1-3,8,11H,4-7H2
- InChI Key： URIDONFNWGXDHR-UHFFFAOYSA-N
- SMILES： O=C1CCC(C2C=CC=C(C#N)C=2)CC1